Cas no 1577-95-3 (1,3-Dibromooctan-2-one)

• Product Name: 1,3-Dibromooctan-2-one
• CAS No: 1577-95-3
• MF: C₈H₁₄Br₂O
• MW: 286.00416135788
• CID: 2656419
• PubChem ID: 53440209
• Update Time: 2025-04-21

1,3-Dibromooctan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-octanone
• 1,3-dibromooctan-2-one
• SCHEMBL24496534
• DTXSID50702426
• 1577-95-3
• 1,3-Dibromooctan-2-one

• Inchi： 1S/C8H14Br2O/c1-2-3-4-5-7(10)8(11)6-9/h7H,2-6H2,1H3
• InChI Key： HKOOGYYHLSPIJR-UHFFFAOYSA-N
• SMILES： BrC(C(CBr)=O)CCCCC

Computed Properties

• Exact Mass: 285.93909Da
• Monoisotopic Mass: 283.94114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų